Cas no 1211534-53-0 (5-fluoro-6-methoxypyridine-2-carboxylic acid)

• Product Name: 5-fluoro-6-methoxypyridine-2-carboxylic acid
• CAS No: 1211534-53-0
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• CID: 2617404
• PubChem ID: 72211841
• Update Time: 2025-10-30

5-fluoro-6-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-6-methoxypyridine-2-carboxylic acid
• 5-FLUORO-6-METHOXYPICOLINICACID
• 5-Fluoro-6-methoxy-2-pyridinecarboxylic acid
• E76379
• SCHEMBL23002453
• AB66806
• MFCD13185872
• BS-50284
• 2-Pyridinecarboxylic acid, 5-fluoro-6-methoxy-
• CS-0163343
• 1211534-53-0
• DTXSID401258951
• 5-FLUORO-6-METHOXYPICOLINIC ACID

• Inchi： 1S/C7H6FNO3/c1-12-6-4(8)2-3-5(9-6)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： LBJRFCWLJLGCIV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)N=C1OC

Computed Properties

• Exact Mass: 171.03317122g/mol
• Monoisotopic Mass: 171.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-fluoro-6-methoxypyridine-2-carboxylic acid

Introduction to 5-fluoro-6-methoxypyridine-2-carboxylic Acid (CAS No. 1211534-53-0)

5-fluoro-6-methoxypyridine-2-carboxylic acid, identified by its CAS number 1211534-53-0, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule features a pyridine core with functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a fluoro substituent and a methoxy group imparts unique electronic and steric properties, enhancing its utility in medicinal chemistry.

The compound's structure, characterized by a pyridine ring substituted at the 5-position with a fluoro group and at the 6-position with a methoxy group, along with a carboxylic acid moiety at the 2-position, makes it a versatile building block for drug discovery. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacological properties of the resulting molecules. Similarly, the methoxy group contributes to the molecule's solubility and metabolic profile, making it an attractive candidate for further derivatization.

In recent years, there has been growing interest in harnessing the potential of fluorinated pyridines in the development of novel therapeutic agents. The< strong>fluoro-substituted pyridines have been extensively studied for their role in improving drug efficacy and bioavailability. For instance, studies have demonstrated that incorporating fluorine into pyridine derivatives can lead to enhanced binding affinity to biological targets, thereby increasing the therapeutic effect of the drug. This has been particularly evident in the development of kinase inhibitors and antiviral agents, where fluorine substitution has been shown to improve both potency and selectivity.

The< strong>methoxy group in 5-fluoro-6-methoxypyridine-2-carboxylic acid also contributes to its pharmacological profile. Methoxy substitution is commonly employed in medicinal chemistry to enhance solubility and metabolic stability. This is particularly important for oral formulations, where poor solubility can limit absorption and bioavailability. The combination of both< strong>fluoro and< strong>methoxy groups in this compound suggests that it may exhibit favorable pharmacokinetic properties, making it a promising candidate for further development.

Recent advancements in synthetic methodologies have made it possible to efficiently prepare complex heterocyclic compounds like 5-fluoro-6-methoxypyridine-2-carboxylic acid. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the introduction of fluorine and methoxy groups with high precision and yield. These methods have revolutionized the field of medicinal chemistry by allowing chemists to construct intricate molecular frameworks with relative ease.

The carboxylic acid functionality at the 2-position of the pyridine ring provides another avenue for further chemical manipulation. Carboxylic acids are well-known for their reactivity, allowing for various derivatization strategies such as esterification, amidation, or coupling with other functional groups. This flexibility makes 5-fluoro-6-methoxypyridine-2-carboxylic acid a valuable scaffold for generating libraries of compounds for high-throughput screening.

In conclusion, 5-fluoro-6-methoxypyridine-2-carboxylic acid (CAS No. 1211534-53-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of both< strong>fluoro and< strong>methoxy substituents, along with a reactive carboxylic acid group, make it an excellent candidate for drug discovery and development. The growing body of research on fluorinated pyridines underscores their importance in modern medicine, and compounds like this one are likely to play a crucial role in the next generation of therapeutic agents.